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Compound of Interest

Compound Name: 2-Bromo-1-indanone

Cat. No.: B167726 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of 2-
Bromo-1-indanone, tailored for researchers, scientists, and drug development professionals.

Following these procedures is essential for ensuring laboratory safety and minimizing risks

associated with this chemical.

Hazard Summary: 2-Bromo-1-indanone is a hazardous substance that can cause severe skin

burns and eye damage.[1] It may also cause skin, eye, and respiratory irritation.[2] Inhalation of

dust or fumes should be avoided.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-Bromo-1-indanone to prevent

exposure. The following table summarizes the recommended equipment.
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PPE Category Item Specifications

Eye and Face Protection
Safety Glasses and Face

Shield

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Hand Protection Chemical-resistant gloves

Gloves must be inspected prior

to use. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[1]

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[3]

Respiratory Protection Air-purifying respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[4]

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is crucial. The following step-by-step process ensures a

safe operational workflow.

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][3]

Inspect all PPE for integrity before use.
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Handling:

Avoid the formation of dust and aerosols.[1]

Weigh and transfer the chemical within a contained environment to minimize dust

dispersion.

Keep the container tightly closed when not in use.[1][2]

Wash hands thoroughly after handling and before breaks.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store locked up.[1]

Disposal Plan: Waste Management
Proper disposal of 2-Bromo-1-indanone and any contaminated materials is critical to prevent

environmental contamination and ensure safety.

Waste Collection:

Collect unused 2-Bromo-1-indanone and any contaminated disposable materials (e.g.,

gloves, wipes) in a suitable, closed, and clearly labeled waste container.[1]

Disposal Procedure:

Dispose of the chemical waste through a licensed professional waste disposal service.[1]

One approved method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Do not allow the product to enter drains.[1]

Contaminated packaging should be disposed of as unused product.
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Emergency Procedures
In the event of an exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician

immediately.[1][2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Consult a physician.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician immediately.[1][2]

Ingestion

DO NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Experimental Workflow
The following diagram illustrates the standard operating procedure for safely handling 2-
Bromo-1-indanone from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of 2-Bromo-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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